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Compound of Interest

Compound Name: 5-Triethylsilylpent-4-yn-1-ol

Cat. No.: B071856

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of synthetically valuable cyclization
reactions involving silylalkynes. The protocols and data presented are intended to serve as a
practical guide for chemists in academic and industrial research, particularly those engaged in
the synthesis of complex organic molecules and drug discovery. Silylalkynes are versatile
building blocks that offer unique reactivity and selectivity in the construction of carbocyclic and
heterocyclic scaffolds. The silyl group can act as a removable protecting group, a
regiochemical control element, and a stabilizer for reactive intermediates.

Silyl-Prins Cyclization for the Synthesis of
Dihydropyrans

The Prins cyclization, the acid-catalyzed reaction of a homoallylic alcohol with an aldehyde, is a
powerful tool for the synthesis of tetrahydropyran rings. The use of silyl-substituted alkynes as
precursors to the requisite homoallylic alcohols offers excellent control over the reaction's
stereochemical outcome.

General Workflow for Silyl-Prins Cyclization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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